Cas no 1261487-45-9 (Methyl 7-fluoronaphthalene-2-acetate)

• Product Name: Methyl 7-fluoronaphthalene-2-acetate
• CAS No: 1261487-45-9
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 4935992
• Update Time: 2025-06-09

Methyl 7-fluoronaphthalene-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-fluoronaphthalene-2-acetate

• Inchi： 1S/C13H11FO2/c1-16-13(15)7-9-2-3-10-4-5-12(14)8-11(10)6-9/h2-6,8H,7H2,1H3
• InChI Key： NJYNZFKMILFRJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=CC(CC(=O)OC)=CC=2C=1

Computed Properties

• Exact Mass: 218.07430775 g/mol
• Monoisotopic Mass: 218.07430775 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 218.22

Additional information on Methyl 7-fluoronaphthalene-2-acetate

Methyl 7-fluoronaphthalene-2-acetate (CAS No. 1261487-45-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 7-fluoronaphthalene-2-acetate, identified by its Chemical Abstracts Service (CAS) number 1261487-45-9, is a significant compound in the realm of organic synthesis and pharmaceutical development. This fluoro-substituted naphthalene derivative has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of a fluoro group at the 7-position and an acetate moiety at the 2-position imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists.

The utility of Methyl 7-fluoronaphthalene-2-acetate stems from its ability to serve as a precursor in the construction of complex heterocyclic frameworks. In recent years, there has been a surge in research focused on developing novel therapeutic agents that incorporate fluoro substituents, owing to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The compound's structural features make it particularly amenable for use in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 7-fluoronaphthalene-2-acetate in drug discovery. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups at the fluoro and acetate positions, enabling the generation of a diverse array of derivatives. These transformations have opened new avenues for designing molecules with enhanced pharmacological properties.

In the context of medicinal chemistry, the fluorine atom in Methyl 7-fluoronaphthalene-2-acetate plays a crucial role in influencing the electronic distribution of the molecule. Fluorine's high electronegativity can lead to increased lipophilicity and metabolic stability, which are critical factors in drug design. Moreover, fluorine atoms can participate in specific interactions with biological targets, such as amino acid residues in enzymes and receptors, thereby enhancing binding affinity.

The synthesis of Methyl 7-fluoronaphthalene-2-acetate typically involves multi-step organic transformations, starting from readily available fluoroaromatic precursors. Advanced techniques such as flow chemistry have been explored to optimize reaction conditions and improve yields. These innovations not only enhance efficiency but also contribute to greener chemical processes by minimizing waste and reducing energy consumption.

One notable application of Methyl 7-fluoronaphthalene-2-acetate is in the development of small-molecule probes for biochemical studies. Researchers have utilized this compound to investigate enzyme mechanisms and identify potential drug targets. Its structural flexibility allows for modifications that can mimic natural substrates or inhibit specific enzymatic activities, providing insights into disease pathways and therapeutic interventions.

The role of computational chemistry in understanding the behavior of Methyl 7-fluoronaphthalene-2-acetate cannot be overstated. Molecular modeling studies have been instrumental in predicting how structural modifications affect biological activity. By leveraging computational tools, scientists can design derivatives with optimized properties before conducting costly experimental trials. This approach aligns with the broader trend toward precision medicine, where tailored therapeutics are developed based on individual patient profiles.

In conclusion, Methyl 7-fluoronaphthalene-2-acetate (CAS No. 1261487-45-9) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it indispensable for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is poised to grow even further.